![molecular formula C13H16ClF3N2O B6239545 N-[3-(trifluoromethyl)phenyl]piperidine-4-carboxamide hydrochloride CAS No. 1578146-33-4](/img/no-structure.png)
N-[3-(trifluoromethyl)phenyl]piperidine-4-carboxamide hydrochloride
Description
“N-[3-(trifluoromethyl)phenyl]piperidine-4-carboxamide hydrochloride” is a chemical compound that has been studied for its potential applications in the pharmaceutical industry . It is a derivative of 4-[4–chloro-3-(trifluoromethyl)-phenyl]-4-piperidinol (TFMP), which has been synthesized and evaluated for its analgesic potential .
Synthesis Analysis
The synthesis of TFMP derivatives, including “N-[3-(trifluoromethyl)phenyl]piperidine-4-carboxamide hydrochloride”, involves the use of physical and spectral methods such as HR-EIMS, HR-FABMS, 1 H-NMR, 13 C-NMR, UV, and FT-IR . The synthesis of these compounds contributes to the development of drugs, particularly those with piperidine substituted moieties .Molecular Structure Analysis
The molecular structure of “N-[3-(trifluoromethyl)phenyl]piperidine-4-carboxamide hydrochloride” is characterized by the presence of a trifluoromethyl group and a pyridine moiety . These unique characteristics contribute to the compound’s biological activities .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of TFMP derivatives are complex and involve several steps . The major use of TFMP derivatives is in the protection of crops from pests . More than 20 new TFMP-containing agrochemicals have been introduced to the market .Physical And Chemical Properties Analysis
The physical and chemical properties of “N-[3-(trifluoromethyl)phenyl]piperidine-4-carboxamide hydrochloride” are influenced by the presence of the trifluoromethyl group and the pyridine moiety . These features contribute to the compound’s unique physicochemical properties .Future Directions
The future directions for the study of “N-[3-(trifluoromethyl)phenyl]piperidine-4-carboxamide hydrochloride” and other TFMP derivatives include further exploration of their potential applications in the pharmaceutical and agrochemical industries . It is expected that many novel applications of TFMP will be discovered in the future .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[3-(trifluoromethyl)phenyl]piperidine-4-carboxamide hydrochloride involves the reaction of 3-(trifluoromethyl)aniline with piperidine-4-carboxylic acid, followed by conversion of the resulting amide to the hydrochloride salt.", "Starting Materials": [ "3-(trifluoromethyl)aniline", "piperidine-4-carboxylic acid", "hydrochloric acid", "diethyl ether", "sodium hydroxide", "ethyl acetate", "sodium bicarbonate", "magnesium sulfate" ], "Reaction": [ "Step 1: Dissolve 3-(trifluoromethyl)aniline in diethyl ether and add piperidine-4-carboxylic acid and sodium hydroxide. Stir the mixture at room temperature for several hours.", "Step 2: Extract the mixture with ethyl acetate and wash the organic layer with water and sodium bicarbonate solution.", "Step 3: Dry the organic layer over magnesium sulfate and evaporate the solvent to obtain the amide intermediate.", "Step 4: Dissolve the amide intermediate in hydrochloric acid and evaporate the solvent to obtain the hydrochloride salt of N-[3-(trifluoromethyl)phenyl]piperidine-4-carboxamide." ] } | |
CAS RN |
1578146-33-4 |
Product Name |
N-[3-(trifluoromethyl)phenyl]piperidine-4-carboxamide hydrochloride |
Molecular Formula |
C13H16ClF3N2O |
Molecular Weight |
308.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
